Cas no 2169635-94-1 (5-chloro-N-cyclohexylpyridazin-3-amine)

• Product Name: 5-chloro-N-cyclohexylpyridazin-3-amine
• CAS No: 2169635-94-1
• MF: C₁₀H₁₄ClN₃
• MW: 211.691260814667
• CID: 6227525
• PubChem ID: 155970513
• Update Time: 2025-06-09

5-chloro-N-cyclohexylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-cyclohexylpyridazin-3-amine
• EN300-1267346
• 2169635-94-1

• Inchi： 1S/C10H14ClN3/c11-8-6-10(14-12-7-8)13-9-4-2-1-3-5-9/h6-7,9H,1-5H2,(H,13,14)
• InChI Key： JBBGPIRECQJNPP-UHFFFAOYSA-N
• SMILES： ClC1=CN=NC(=C1)NC1CCCCC1

Computed Properties

• Exact Mass: 211.0876252g/mol
• Monoisotopic Mass: 211.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.8Ų

Additional information on 5-chloro-N-cyclohexylpyridazin-3-amine

Introduction to 5-chloro-N-cyclohexylpyridazin-3-amine (CAS No. 2169635-94-1)

5-chloro-N-cyclohexylpyridazin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2169635-94-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The compound features a pyridazine core substituted with a chloro group at the 5-position and an N-cyclohexylamino group at the 3-position, which together contribute to its distinct chemical properties and reactivity.

The structural framework of 5-chloro-N-cyclohexylpyridazin-3-amine makes it a versatile intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing and electron-donating groups enhances its participation in various chemical transformations, including nucleophilic substitution, condensation reactions, and metal-catalyzed coupling processes. These attributes have positioned it as a valuable building block in the development of novel pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridazine derivatives. The 5-chloro-N-cyclohexylpyridazin-3-amine structure has been investigated for its potential biological activity across multiple therapeutic domains. Preliminary studies suggest that this compound may exhibit properties relevant to cardiovascular health, neuroprotection, and anti-inflammatory responses. The chloro substituent at the 5-position of the pyridazine ring is particularly noteworthy, as it can modulate electronic effects and influence binding interactions with biological targets.

The N-cyclohexylamino group introduces steric bulk and flexibility to the molecule, which can be critical for optimizing receptor binding affinity and pharmacokinetic profiles. This balance between rigidity and conformational freedom makes 5-chloro-N-cyclohexylpyridazin-3-amine an attractive candidate for structure-based drug design. Computational modeling studies have been employed to predict binding modes of this compound with various enzymes and receptors, providing insights into its mechanism of action.

One of the most compelling aspects of 5-chloro-N-cyclohexylpyridazin-3-amine is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By incorporating this pyridazine derivative into molecular frameworks designed to interact with kinase active sites, researchers aim to develop selective inhibitors that can modulate these pathways effectively. The chloro group’s ability to engage in hydrogen bonding or π-stacking interactions further enhances its utility in such designs.

Recent advancements in synthetic methodologies have also contributed to the growing interest in 5-chloro-N-cyclohexylpyridazin-3-amine. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled efficient functionalization of the pyridazine core. These techniques allow for the introduction of diverse substituents at strategic positions within the molecule, expanding its chemical space for drug discovery applications. Additionally, green chemistry principles have been integrated into synthetic protocols to improve sustainability while maintaining high yields and purity standards.

The pharmacokinetic profile of 5-chloro-N-cyclohexylpyridazin-3-amine is another area of active investigation. Understanding how this compound is metabolized, distributed, excreted, and absorbed (ADME) is crucial for evaluating its therapeutic potential and safety profile. In vitro studies using liver microsomes and intestinal Caco-2 cells have provided valuable data on metabolic pathways involving this compound. These studies have revealed that 5-chloro-N-cyclohexylpyridazin-3-amine undergoes biotransformation through multiple routes, including cytochrome P450-mediated oxidation and glucuronidation.

Preclinical toxicology assessments have been conducted to evaluate the safety margins of 5-chloro-N-cyclohexylpyridazin-3-amine at various doses. Initial findings suggest that this compound exhibits moderate solubility in aqueous media, which could influence its bioavailability and distribution within biological systems. Furthermore, its stability under physiological conditions has been assessed through kinetic studies, indicating that it maintains structural integrity over time under controlled conditions.

The development of novel analytical techniques has also facilitated deeper insights into the behavior of 5-chloro-N-cyclohexylpyridazin-3-amine in complex matrices. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) has become indispensable for separating and identifying metabolites derived from this compound during preclinical studies. These analytical methods enable researchers to monitor drug degradation products and assess their potential impact on therapeutic efficacy or safety.

In conclusion,5-chloro-N-cyclohexylpyridazin-3-amine (CAS No. 2169635-94-1) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its role as an intermediate in synthesizing kinase inhibitors underscores its significance in addressing critical therapeutic challenges related to enzyme-mediated diseases such as cancer. As synthetic methodologies continue to evolve toward greater efficiency and sustainability,5-chloro-N-cyclohexylpyridazin-3-amines will undoubtedly remain at forefrontof medicinal chemistry innovation.